![molecular formula C5H5BrOS B3081600 3-Bromo-4-methoxythiophene CAS No. 110545-69-2](/img/structure/B3081600.png)
3-Bromo-4-methoxythiophene
Overview
Description
3-Bromo-4-methoxythiophene is a chemical compound with the molecular formula C5H5BrOS and a molecular weight of 193.06 . It is a liquid at 20°C .
Synthesis Analysis
The autopolymerization reaction is one of the synthesis methods of polythiophenes using halogenated thiophene derivatives . The polymerization reaction of 2-bromo-3-methoxythiophene was analyzed by investigating the gas, liquid, and solid states using UV-Vis, electron spin resonance (ESR), gas chromatography/mass spectrometry (GC/MS), elemental analysis, NMR, and FT-IR spectroscopy .Molecular Structure Analysis
The molecular structure of 3-Bromo-4-methoxythiophene is unique due to its small HOMO-LUMO gap and high polarizability of a sulfur atom . These properties lead to stabilization in various oxidation states and to excellent charge transport properties .Chemical Reactions Analysis
When brominated alkoxythiophene is used as a monomer, hydrogen bromide gas is generated to act not only as a catalyst of the polymerization reaction but also as an acid to cleave the alkoxyl group .Physical And Chemical Properties Analysis
3-Bromo-4-methoxythiophene has a refractive index of n20/D 1.579 (lit.), a boiling point of 179-183 °C/770 mmHg (lit.), and a density of 1.584 g/mL at 25 °C (lit.) .Scientific Research Applications
Electrochemical Synthesis
3-Bromo-4-methoxythiophene can be polymerized in acetonitrile containing 0.1 M tetrabutylammonium tetrafluoroborate (TBABF4) electrolyte via electrochemical oxidation of the corresponding monomer . This process results in the formation of poly (3-bromo-4-methoxythiophene) (PBrMeOTh), which exhibits a lower oxidation potential (1.68 V vs Ag/AgCl) than thiophene (2.05 V vs Ag/AgCl) .
Spectroelectrochemical Properties
The spectroelectrochemical properties of PBrMeOTh have been investigated by recording the electronic absorption spectra of the polymer film coated on indium-tin oxide (ITO) at various potentials . The maximum transmittance difference between the oxidized and reduced states was measured as 39.2%, and the time required to attain 90% of the total transmittance difference was found to be 1.2 s .
Electrochromic Device Application
PBrMeOTh has been used in the construction of dual-type electrochromic devices with poly (3,4-diethylenedioxythiohene) (PEDOT) . These devices showed a good optical contrast and distinctive color changes with the ability of good switching times (1.1 s) under atmospheric pressure .
Microelectronic Devices
Polythiophenes, including PBrMeOTh, are of growing interest due to their potential applications in the development of new materials for microelectronic devices .
Photovoltaic Devices
Polythiophenes can also be used in the development of photovoltaic devices .
Energy Storage
Another potential application of polythiophenes is in the field of energy storage .
Mechanism of Action
Target of Action
3-Bromo-4-methoxythiophene is a chemical compound that is primarily used in the field of organic synthesis . It is often used as a building block in the synthesis of more complex organic compounds . The primary targets of this compound are other organic molecules, where it acts as a reactant in various chemical reactions .
Mode of Action
The mode of action of 3-Bromo-4-methoxythiophene involves its interaction with other organic molecules in chemical reactions. One such reaction is the Suzuki-Miyaura cross-coupling reaction . In this reaction, the bromine atom in 3-Bromo-4-methoxythiophene is replaced by an organoboron reagent in the presence of a palladium catalyst . This results in the formation of a new carbon-carbon bond .
Biochemical Pathways
It can be used to synthesize other organic compounds that do participate in such pathways .
Result of Action
The primary result of the action of 3-Bromo-4-methoxythiophene is the formation of new organic compounds through chemical reactions . For example, in the Suzuki-Miyaura cross-coupling reaction, it can be used to form new carbon-carbon bonds, enabling the synthesis of a wide variety of organic compounds .
Safety and Hazards
3-Bromo-4-methoxythiophene is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is a flammable liquid and has acute oral toxicity, acute dermal toxicity, and acute inhalation toxicity . It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure .
properties
IUPAC Name |
3-bromo-4-methoxythiophene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrOS/c1-7-5-3-8-2-4(5)6/h2-3H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEZGHSDUCNIDFZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CSC=C1Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801311426 | |
Record name | 3-Bromo-4-methoxythiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801311426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
110545-69-2 | |
Record name | 3-Bromo-4-methoxythiophene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=110545-69-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Bromo-4-methoxythiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801311426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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